Cas no 2228566-17-2 (tert-butyl N-2-(5-fluoropyridin-2-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(5-fluoropyridin-2-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228566-17-2
• MF: C₁₃H₁₇FN₂O₃
• MW: 268.284086942673
• CID: 6301899
• PubChem ID: 165735874
• Update Time: 2025-06-13

tert-butyl N-2-(5-fluoropyridin-2-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(5-fluoropyridin-2-yl)-1-oxopropan-2-ylcarbamate
• EN300-1872343
• tert-butyl N-[2-(5-fluoropyridin-2-yl)-1-oxopropan-2-yl]carbamate
• 2228566-17-2

• Inchi： 1S/C13H17FN2O3/c1-12(2,3)19-11(18)16-13(4,8-17)10-6-5-9(14)7-15-10/h5-8H,1-4H3,(H,16,18)
• InChI Key： JYBDHIPDEXLAPR-UHFFFAOYSA-N
• SMILES： FC1=CN=C(C=C1)C(C=O)(C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 268.12232057g/mol
• Monoisotopic Mass: 268.12232057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 68.3Ų

Additional information on tert-butyl N-2-(5-fluoropyridin-2-yl)-1-oxopropan-2-ylcarbamate

Professional Introduction to Compound with CAS No. 2228566-17-2 and Product Name: tert-butyl N-2-(5-fluoropyridin-2-yl)-1-oxopropan-2-ylcarbamate

The compound identified by the CAS number 2228566-17-2 and the product name tert-butyl N-2-(5-fluoropyridin-2-yl)-1-oxopropan-2-ylcarbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and chemical properties, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular structure of this compound incorporates a tert-butyl group, a 5-fluoropyridin-2-yl moiety, and a 1-oxopropan-2-ylcarbamate moiety, which collectively contribute to its distinctive reactivity and functionality.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of fluorinated pyridine derivatives due to their enhanced metabolic stability, improved binding affinity, and increased bioavailability. The presence of the 5-fluoropyridin-2-yl group in this compound is particularly noteworthy, as fluorine atoms are known to modulate the pharmacokinetic properties of drug candidates. This modification has been extensively studied in the development of antiviral, anticancer, and anti-inflammatory agents, where fluorine substitution often leads to superior therapeutic efficacy.

The tert-butyl N-substituent in the compound's structure further enhances its chemical stability, making it a valuable intermediate in synthetic organic chemistry. This group provides a robust framework for further functionalization, allowing chemists to tailor the molecule for specific biological targets. The 1-oxopropan-2-ylcarbamate moiety adds another layer of complexity, contributing to the compound's versatility in various chemical transformations. This functional group is particularly useful in carbonylative reactions and cross-coupling processes, which are pivotal in modern drug synthesis.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with remarkable accuracy. Molecular modeling studies suggest that tert-butyl N-2-(5-fluoropyridin-2-yl)-1-oxopropan-2-ylcarbamate exhibits potential binding interactions with several protein targets, including kinases and transcription factors. These interactions are critical for developing novel therapeutic strategies against chronic diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate enzyme activity has been highlighted in several preclinical studies, where it demonstrated promising results in inhibiting key pathological pathways.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the 5-fluoropyridin-2-yl group is particularly challenging due to the electrophilic nature of fluorine atoms. However, recent methodologies have improved the efficiency of this step, making it more accessible for large-scale production. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in introducing fluorinated pyridine moieties into complex molecular frameworks.

In addition to its pharmaceutical applications, this compound has shown promise in material science research. The unique electronic properties of the 5-fluoropyridin-2-yl group make it an attractive candidate for designing advanced organic semiconductors and light-emitting diodes (OLEDs). These materials are essential for next-generation electronic devices, where efficiency and durability are paramount. The stability provided by the tert-butyl group ensures that the compound remains intact under various environmental conditions, enhancing its utility in these applications.

Current research is focused on optimizing synthetic routes to improve scalability while maintaining high chemical purity. Advances in flow chemistry have enabled continuous production processes, reducing waste and increasing throughput. These innovations are crucial for meeting the growing demand for specialized compounds in both academic and industrial settings.

The potential therapeutic applications of tert-butyl N-2-(5-fluoropyridin-2-yl)-1-oxopropan-2-ylcarbamate extend beyond traditional drug development. Its ability to interact with multiple biological targets suggests that it could be repurposed for emerging diseases or used as a lead compound in combination therapies. Such flexibility is highly valued in modern medicine, where personalized treatment approaches are becoming increasingly prevalent.

As our understanding of molecular interactions continues to evolve, compounds like this one will play a pivotal role in shaping future therapeutic strategies. The integration of computational biology with experimental chemistry has accelerated the discovery pipeline, allowing researchers to identify promising candidates more rapidly than ever before. This interdisciplinary approach is essential for addressing complex diseases that require multifaceted treatment solutions.

In conclusion, the compound with CAS No. 2228566-17-2 and the product name tert-butyl N-2-(5-fluoropyridin-2-y l)-1 oxopropan - 2 yl carbamate represents a significant contribution to pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for both academic research and industrial applications. As we continue to explore its potential, new opportunities for therapeutic innovation will undoubtedly emerge.